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Compound of Interest

(R)-Piperidin-3-amine
Compound Name:
hydrochloride

Cat. No.: B1498250

(R)-(-)-3-Aminopiperidine dihydrochloride is a chiral piperidine derivative that serves as a
critical building block in the synthesis of various pharmaceutical compounds. Its stereospecific
nature makes it an invaluable intermediate in the development of active pharmaceutical
ingredients (APIs), particularly for drugs where stereochemistry is crucial for biological activity.
This technical guide provides an in-depth overview of its chemical properties, synthesis, and
applications for researchers, scientists, and drug development professionals.

Core Molecular and Physical Properties

(R)-(-)-3-Aminopiperidine dihydrochloride is a white to off-white crystalline powder. The most
commonly cited molecular weight for this compound is 173.08 g/mol [1][2][3]. It is the
dihydrochloride salt form of (R)-3-aminopiperidine.

Physicochemical and Quality Specifications

The following tables summarize the key physicochemical properties and quality specifications
for (R)-(-)-3-Aminopiperidine dihydrochloride, compiled from various sources.
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Identifier Value Reference

CAS Number 334618-23-4 [1]

Molecular Formula CsH12N2 - 2HCI [1]

Molecular Weight 173.08 g/mol [11[2]
White to off-white crystalline

Appearance [4][5]
powder

Melting Point 190-195 °C [1][5]

- Freely soluble in water (>500

Solubility [4]
mg/mL)

pH (10% solution) 4.5-6.0 [4]

Optical Activity [a]/D -2.0+£0.5°, ¢ =1in H20 [1]
Store at room temperature or

Storage 2-8°C in an airtight container; [31141[5]
Hygroscopic

Quality Specification Value Reference

Purity (HPLC) >99.0% [4]

Assay (GC) >98.0% [1]

Enantiomeric Purity

>99% enantiomeric excess

[4]

Water Content (Karl Fischer)

<0.5%

[4]

Heavy Metals

<10 ppm

[4]

Microbial Limits

TAMC: <100 CFU/g, TYMC:
<10 CFU/g

[4]

Role in Pharmaceutical Synthesis

(R)-(-)-3-Aminopiperidine dihydrochloride is a key chiral intermediate in the synthesis of

dipeptidyl peptidase-1V (DPP-1V) inhibitors. These inhibitors are a class of oral hypoglycemic
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agents used for the treatment of type Il diabetes|[6][7]. The stereochemistry of the
aminopiperidine moiety is crucial for the efficacy of the final drug product.

Synthesis of DPP-IV Inhibitors

Therapeutic Application

Other Reagents
and Intermediates

Inhibition of DPP-IV Treatment of
Type Il Diabetes

DPP-1V Inhibitors
(e.g., Alogliptin, Linagliptin)

Multi-step Chemical Synthesis

(R)-(-)-3-Aminopiperidine
dihydrochloride

Click to download full resolution via product page
Role of (R)-(-)-3-Aminopiperidine dihydrochloride in drug synthesis.

Experimental Protocols: Synthesis of (R)-(-)-3-
Aminopiperidine Dihydrochloride

Several synthetic routes for the preparation of (R)-(-)-3-Aminopiperidine dihydrochloride have
been reported. A common method involves the reduction of (R)-3-aminopiperidin-2-one

hydrochloride.

Synthesis via Reduction of (R)-3-aminopiperidin-2-one
hydrochloride

This method is detailed in patent literature and involves the reduction of the corresponding
lactam[8][9][10].

Step 1: Synthesis of (R)-3-aminopiperidin-2-one hydrochloride

» Add approximately 2.6 equivalents of sodium methoxide in methanol to a solution of 1
equivalent of (R)-methyl 2,5-diaminopentanoate dihydrochloride in methanol at a
temperature between -10 °C and -5 °C. This cyclization reaction forms (R)-3-aminopiperidin-

2-one.
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e To the resulting (R)-3-aminopiperidin-2-one in methanol, add between 1.0 and 1.5
equivalents of acetyl chloride in a solvent mixture of methyl tert-butyl ether and methanol at a
temperature between 5 °C and 15 °C to form the hydrochloride salt.

Step 2: Reduction to (R)-3-aminopiperidine

e Prepare a mixture of 1.0 to 2.5 equivalents of lithium aluminum hydride (LAH) in a suitable
solvent such as tetrahydrofuran (THF).

e Add a solution of 1 equivalent of (R)-3-aminopiperidin-2-one hydrochloride in THF to the LAH
mixture at a temperature between 10 °C and 45 °C.

o Heat the reaction mixture to a temperature between 45 °C and 70 °C for a sufficient time to
complete the reduction to (R)-3-aminopiperidine.

Step 3: Formation of the Dihydrochloride Salt

o Admix the (R)-3-aminopiperidine product from the previous step with concentrated
hydrochloric acid under controlled conditions.

e The (R)-3-aminopiperidine dihydrochloride product precipitates and can be isolated by
filtration.

The following diagram illustrates the workflow for this synthesis protocol.
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Workflow for the synthesis of (R)-(-)-3-Aminopiperidine dihydrochloride.
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Alternative Synthetic Routes

Other reported synthetic strategies include:

« Starting from D-glutamic acid: A five-step reaction sequence involving hydroxyl esterification
and amido Boc protection, ester reduction, hydroxyl activation, cyclization, and amino Boc
removal[11].

o Resolution of racemic mixtures: Chiral resolution of racemic 3-aminopiperidine or its
derivatives is another approach to obtain the desired (R)-enantiomer.

Safety and Handling

(R)-(-)-3-Aminopiperidine dihydrochloride is classified as an acute toxicant (oral), a skin irritant,
and can cause serious eye damage. It is also a respiratory system irritant. Appropriate personal
protective equipment (PPE), such as gloves, eye shields, and a dust mask, should be used
when handling this compound[1]. It is hygroscopic and should be stored in a cool, dry, and well-
ventilated area in a tightly sealed container.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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